The production of epoxy resins with low dissipation factor (Df) remains an alluring yet challenging task. In this work, we successfully synthesized a novel resveratrol based active ester (ResE) by a one-step method using the renewable resveratrol as raw material. The structure of ResE was characterized using FTIR and NMR techniques. The phenol biphenyl epoxy (SQXN-324) was cured with ResE, the SQXN/ResE system boasted a favorable dielectric constant (Dk) of 2.78 and dissipation factor (Df) of 3.5 × 10−3 at a high frequency of 10 GHz. Additionally, the SQXN/ResE system exhibited impressive thermal performances, with a 5 % weight loss temperature (T5%) of 368 °C, a residual carbon of 34 wt% at 800 °C in N2 atmosphere, a glass transition temperature (Tg) of 154 °C, a coefficient of thermal expansion (CTE) of 61.9 ppm/°C from 25 °C to Tg and the CTE of 130 ppm/°C from Tg to 250 °C. These findings suggested that a biomass curing agent for epoxy with low Df and high thermal performances were successfully developed, it had potential applications in the high frequency communication field and microelectronics industry.

Waterborne coatings are more industrially appealing for corrosion protection due to their low toxicity when compared to traditional solvent based coatings. In waterborne latex systems, the presence of surfactants is crucial, which can nevertheless contribute later to a poor performance of the final films in terms of barrier protection. This can be avoided by the use of polymerizable surfactants covalently bonded to the polymeric chains. In this work, particles of a latex loaded with an organic corrosion inhibitor, methoxy p-coumaric acid (H1), are further functionalized by the incorporation of a polymerizable surfactant, Sipomer® PAM-200 (SIP), by semibatch emulsion polymerization. The proposed system was hypothesized to ideally have higher barrier and corrosion protection properties due to the combination of H1 and SIP. However, the Electrochemical Impedance Spectroscopy results of the latexes cast on metal substrates indicate an antagonistic effect on the corrosion inhibition process rather than synergistic, as both species compete for the same moieties of the metallic surface. Thus, while the control coating with SIP (13.3 mg of SIP/g of polymer) showed impedances of 107.1–106.4 Ω and phase angles of 84–88 degrees over 24 h, the coating with H1 (3.3 mg of H1/g polymer) and SIP (13.3 mg of SIP/g of polymer) showed a less stable behavior with changes in impedances with time from 107.1 to 105.5 Ω and in phase angle from 86 to 72 degrees. The production of a bi-layer system avoids this antagonistic effect.

Building benzoxazine coatings on large equipment is of great practical importance and challenging. In this work, a main-chain type benzoxazine (MCBZ) resin that can be quickly shaped under UV light was successfully synthesized and can be directly coated into a film. In addition, it had a wide processing window, low curing temperature, excellent static antifouling effect, and sterilization effect. The d12-DHBP-MCBZ resin was prepared from dodecamine, which ensured the sterilization effect, and 4, 4′-dihydroxy-benzophenone provided the photoinitiation sites and activated the oxazine ring. By adjusting the ratio of d12-DHBP-MCBZ to TMPTMA, hydrophilic benzoxazine coatings can be prepared, suitable for fouling-resisting coatings. The results indicated that the d12-DHBP-MCBZ resin could be quickly shaped under UV light, and the post-curing temperature was only 140 °C. In particular, the coatings' excellent hydrophilicity can effectively prevent fouling organisms' adhesion and improve the static antifouling effect. It was worth mentioning that Poly (BZ/20 %TMA) coating achieved a high sterilization performance of >99 %. These works gave us a new strategy to solve application problems of benzoxazine coatings on large equipment and antifouling coating efficiency problems.

Determination, control and monitoring the pH valve are quite important for many fields, especially for monitoring the wastewater discharged from chemical industry. Fast and reusable pH-sensitive ultraviolet (UV)-curable silicone modified materials with a visible color change in pH conditions of 9.5–14 were prepared by UV initiated thiol-ene reaction with vinyl containing silicone-modified hyperbranched polymers with phenolphthalide (PHP) substitutes and thiol silicone resin. It demonstrated that the UV-curable materials are with transparency higher than 90 %, pencil hardness of F-8 H and Td5 in the range of 310–338 °C. The UV-curable materials exhibited an outstanding pH-sensitive property, and they can be used repeatedly about 400 cycles without a faded change of color and loss of sensitivity. What's more, it is interesting when pH value is in the range of 9.5–14, the materials can recognize the organic solvents with different pH values and different volume percentages. The mechanism for the pH-sensitive property was proposed. These materials have potential applications for fabrication quick, reusable and real-time monitoring pH-sensitive devices for alkaline wastewater.

Chemical or electrochemical corrosion of the concrete-based facilities causes potential safety hazards. Endowing the concrete with a commercial superhydrophobic coating with designed surface topography and chemical composition is an effective way to prevent the corrosion of the internal rebars. Although several methods have been adopted to combat the corrosion problem, developing an equipment-free, low-cost and scalable strategy for fabricating a robust superhydrophobic coating on the concrete surface is still a challenge. In this work, a robust superhydrophobic epoxy fixed corundum-silica-polydimethylsiloxane (ECSP) composite is fabricated as the concrete modification coating through an “armour” protection methodology via a facile and low-cost dip-coating process. The as-prepared ECSP composite consists of corundum microparticles (MPs) confined in the epoxy (EP) adhesive layer and silica nanoparticles (SiO2 NPs) modified with a low-surface-energy coating. The corundum MPs with high rigidness and hardness function as a robust, protective “armour” structure, while the polydimethylsiloxane-modified SiO2 NPs reside within the “armour” structure to provide superhydrophobicity. Benefitting from the armoured structure, the ECSP composite coated concrete exhibits an excellent robustness under various harsh conditions including mechanical abrasion, knife scratching, tape-peeling treatment, water jetting, UV irradiation, temperature treatment and chemical corrosion. Importantly, the ECSP composite coating successfully prevents the concrete (with a rebar in it) from the chemical and electrochemical corrosion. The corrosion current density (4.8 × 10−6 A·cm−2) of the ECSP coated concrete is two orders of magnitude lower than that of the unprotected concrete (1.17 × 10−4 A·cm−2), exhibiting its excellent corrosion resistance. Besides, the superhydrophobic ECSP composite coating can retard the formation of ice on the concrete surface at the temperature of −20 °C, exhibiting good anti-icing performance. This work opens a new avenue for the fabrication and application of the multifunctional superhydrophobic coating for concrete protection.

MXene, a two-dimensional (2D) material consisting of Ti3C2Tx, has demonstrated significant potential for numerous applications, particularly in the areas of corrosion and wear resistance to protect metals. In this study, we reported the facile preparation of MXene/epoxy resin (EP) coatings through blending, which was successfully confirmed by scanning electron microscopy (SEM), transmission electron microscopy (TEM) and X-ray photoelectron spectroscopy (XPS). With the lubrication of oleic acid (OA), an EP coating containing 1 wt% MXene exhibited superlubricity with a remarkably low coefficient of friction (COF) of 0.008. Furthermore, compared to the pristine substrate, the coating achieved an impressive reduction in the wear rate of 99.73 %. Under simulated seawater conditions, the coating demonstrated an exceptional corrosion protection efficiency (PE) of 99.38 %, which was attributed to the corrosion inhibition effect of MXene. The observed superlow friction was primarily attributed to the synergistic effects of a tribo-film of OA, the presence of the MXene film, and the improved mechanical properties of the EP coating due to the incorporation of MXene. Our study highlighted the potential of MXene as a protective material in long-term marine applications.

Polyethylene terephthalate (PET) fabric is commonly used in people's daily life due to its excellent performance. However, PET is flammable and easy to produce dripping resulting in a potential fire hazard. It is of great significance to endow PET fabric with flame retardancy and anti-dripping simultaneously. Bio-based compounds have received more and more attention in flame retardant field for their eco-friendly, renewable and sustainable advantages. However, their poor durability restricts the industrial application. In this study, 3-glycidyloxypropyltrimethoxysilane (GPTMS) was used as the organic crosslinking agent, which was covalently binded with phytic acid (PA) and chitosan (CS) to endow PET fabrics with durable flame retardancy. The treated PET fabric with 20 bi-layers (BLs) CS/PA coating using layer-by-layer assembly method obtained a LOI value of 34 % and damage length of 6.5 cm, demonstrating that the excellent flame retardancy of treated PET fabric. After 4 times washing, its LOI value was higher than 26 %, indicating the good flame retardant durability of treated PET fabrics. This research provides a basis for durable flame retardant textile using bio-based flame retardants by forming covalent bonds through the crosslinking agent containing reactive epoxy groups.

Abstract not available

Epoxy resins have been widely used in the fields of anti-corrosion and anti-leakage, flame retardants, etc. 2D materials with different structures and characteristics are doped into epoxy resins as nanofillers to achieve enhanced properties and additional functions. Although a lot of studies have been carried out and some reviews have been published on the application of 2D materials/epoxy composites, few studies have been focused on the effect of the regulation of 2D materials on the performance of the composites. This perspective briefly introduces the properties of several 2D materials and the methods of compositing 2D materials with epoxy resins, mainly focusing on the regulation methods to improve the dispersion of 2D materials in epoxy resins and the interfacial interaction of 2D materials with epoxy resins. These regulation methods significantly improve the performance of the composites in mechanical, thermal, electrical and anti-corrosion area. Last, we propose some potential 2D materials that can be composited with epoxy resins and more feasible regulation methods that we can employ to expand the application of 2D materials/epoxy resins composite coatings to more fields.

The development of superhydrophobic coatings with excellent mechanical properties is essential for effective anti-icing protection. In this study, we achieved a durable superhydrophobic anti-icing coating by introducing the nanosilica, co-modified with fluoroalkyl silane and aminosilane, into polyurethane through a simple spraying and curing process. The resulting coating had a water contact angle (CA) of up to 162° and a sliding angle (SA) less than 1.5°. We enhanced the mechanical and chemical durability of the coating by reacting amino groups on the silica surface with the isocyanate groups in the curing agent. The coating maintained its superhydrophobicity even after 200 cycles of sandpaper abrasion, 24 h of water impact, or 500 ml of falling sand impact. Additionally, the coating exhibited excellent anti-icing performance, delaying the water-freezing time to 700 s at −15°, and the ice-adhesion strength remained lower than 13 KPa after 25 icing-deicing cycles. These results suggest that the durable superhydrophobic coatings can effectively prevent long-term icing, making them as promising anti-icing candidates for various applications in polar ships.